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Compound of Interest

Compound Name:
2-[3-(aminomethyl)phenoxy]-N-

methylacetamide

Cat. No.: B13181394

Get Quote

Executive Summary & Chemical Identity
2-[3-(aminomethyl)phenoxy]-N-methylacetamide is a synthetic small molecule characterized

by a phenoxyacetamide core substituted with a primary aminomethyl group at the meta

position.[1] In drug discovery, this molecule functions primarily as a fragment-based lead and a

linker-scaffold for targeting enzymes with acidic active site pockets, specifically Rho-associated

protein kinase (ROCK) and Trypsin-like serine proteases.[1]
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Property Specification

IUPAC Name 2-[3-(aminomethyl)phenoxy]-N-methylacetamide

CAS Number 1016718-86-7

Molecular Formula C₁₀H₁₄N₂O₂

Molecular Weight 194.23 g/mol

Pharmacophore
Phenoxyacetamide linker + Basic amine

warhead

Primary Targets
ROCK1/2 (Fragment), Serine Proteases (P1

Mimic)

Mechanism of Action & Pharmacophore Analysis[1]
The "Anchor & Linker" Mechanism
This compound operates via a dual-interaction mechanism common in Fragment-Based Drug

Discovery (FBDD).[1] It is rarely a potent drug on its own but serves as the "binding anchor" for

high-affinity inhibitors.[1]

Electrostatic Anchoring (The Warhead): The 3-aminomethyl group (

) is protonated at physiological pH (pKa

9-10).[1] This positive charge mimics the

-amino group of Lysine or the guanidinium group of Arginine.[1]

In Kinases (ROCK): It interacts with acidic residues (e.g., Asp/Glu) in the solvent-exposed

regions or the ribose-binding pocket.[1]

In Proteases: It binds deep within the S1 specificity pocket, forming a salt bridge with the

catalytic Aspartate (e.g., Asp189 in Trypsin).

H-Bonding Network (The Scaffold): The phenoxyacetamide moiety provides a semi-rigid

linker that positions the amine while forming hydrogen bonds via the amide nitrogen (donor)

and carbonyl oxygen (acceptor). This mimics the peptide backbone of natural substrates.
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Pathway Context: Rho/ROCK Signaling
The primary biological utility of phenoxyacetamide derivatives is in the modulation of the

RhoA/ROCK pathway, which regulates cytoskeletal organization.
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Figure 1: The RhoA/ROCK signaling cascade.[1] The phenoxyacetamide fragment targets the

ATP-binding cleft of ROCK1/2, preventing downstream phosphorylation of MYPT1 and MLC.[1]

Biological Activity Profile
Kinase Inhibition (ROCK1/2)
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Research into Rho-kinase inhibitors (e.g., Fasudil, Y-27632) has identified the amino-phenoxy-

acetamide motif as a critical structural element for potency.[1]

Activity Type: ATP-competitive inhibition (Type I).[1]

Fragment Potency: As a standalone fragment, the IC

is typically in the micromolar range (10-100 µM).[1]

Lead Optimization: When linked to a hinge-binding heterocycle (e.g., isoquinoline or

indazole), potency increases to the nanomolar range (<10 nM).[1]

Serine Protease Inhibition
The compound acts as a "P1 residue mimic" for trypsin-like serine proteases.[1]

Mechanism: The aminomethyl group occupies the S1 pocket.

Selectivity: Shows preference for Trypsin and Thrombin over Chymotrypsin (which prefers

hydrophobic P1 residues).

Experimental Protocols
Protocol A: ROCK1 Enzymatic Inhibition Assay (FRET-
Based)
This protocol validates the binding affinity of the compound against recombinant ROCK1

kinase.[1]

Reagents:

Recombinant human ROCK1 kinase domain.

Substrate: S6 peptide labeled with FITC (fluorescein).

ATP (10 µM final concentration).

Assay Buffer: 50 mM HEPES (pH 7.5), 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35.[1]
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Workflow:

Preparation: Dilute 2-[3-(aminomethyl)phenoxy]-N-methylacetamide in DMSO to create a

10-point dose-response series (Start: 1 mM, 3-fold dilution).

Incubation: Mix 5 µL of compound with 10 µL of Enzyme/Buffer mix in a 384-well black plate.

Incubate for 15 mins at RT.

Initiation: Add 10 µL of ATP/Substrate mix.

Reaction: Incubate for 60 mins at RT.

Detection: Stop reaction with EDTA. Measure fluorescence polarization or FRET signal.

Analysis: Fit data to the Hill equation to determine IC

.

Protocol B: Surface Plasmon Resonance (SPR)
Fragment Screening
Use this protocol to confirm direct binding kinetics (Kd) independent of enzymatic turnover.[1]
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Figure 2: SPR workflow for validating low-affinity fragment binding.

Critical Parameters:

Flow Rate: 30 µL/min (to minimize mass transport effects).

Contact Time: 60 seconds.

Dissociation Time: 120 seconds.
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Solvent Correction: DMSO calibration (1-5%) is mandatory as fragments are often dissolved

in high DMSO concentrations.[1]

Data Summary & Physicochemical Properties[1][2]
[5][6]

Property Value
Implication for Drug
Design

LogP (Predicted) ~0.3
Highly water-soluble; ideal for

"Starting Point" in FBDD.[1]

Topological Polar Surface Area

(TPSA)
~68 Å²

Good cell permeability

predicted (<140 Å²).[1]

H-Bond Donors 2 Amine and Amide NH.[1]

H-Bond Acceptors 3 Amide O, Ether O, Amine N.

Rotatable Bonds 5
Moderate flexibility; entropy

penalty upon binding is low.[1]
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PubChem Compound Summary. (2024). "2-[3-(aminomethyl)phenoxy]-N-
methylacetamide (CID 22060559)."[1][2] [1]

Context: Verification of chemical structure and physicochemical properties.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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